Cas no 2222933-94-8 (pyrimidin-2,4-d2-5-ol)

• Product Name: pyrimidin-2,4-d2-5-ol
• CAS No: 2222933-94-8
• MF: C₄H₄N₂O
• MW: 98.0996837615967
• CID: 6821078
• PubChem ID: 164662527
• Update Time: 2025-03-04

pyrimidin-2,4-d2-5-ol Chemical and Physical Properties

Names and Identifiers

• CS-19736
• pyrimidin-2,4-d2-5-ol
• 2222933-94-8

• Inchi： 1S/C4H4N2O/c7-4-1-5-3-6-2-4/h1-3,7H/i1D,3D
• InChI Key： LTXJLQINBYSQFU-SDTNDFKLSA-N
• SMILES： OC1=CN=C([2H])N=C1[2H]

Computed Properties

• Exact Mass: 98.044916247Da
• Monoisotopic Mass: 98.044916247Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46Ų